N-(2,4-difluorophenyl)-2-((3-(4-ethylphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[3-(4-ethylphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H22F2N4O2S/c1-2-17-8-11-20(12-9-17)34-27(36)26-25(21(15-31-26)18-6-4-3-5-7-18)33-28(34)37-16-24(35)32-23-13-10-19(29)14-22(23)30/h3-15,31H,2,16H2,1H3,(H,32,35)
• InChI Key: KVLGOFUZOXEORX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NC5=C(C=C(C=C5)F)F
• Molecular Formula: C28H22F2N4O2S
• Molecular Weight: 516.6 g/mol

Description

N-(2,4-difluorophenyl)-2-((3-(4-ethylphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H22F2N4O2S and its molecular weight is 516.57. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-2-((3-(4-ethylphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-2-((3-(4-ethylphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

Compounds with complex heterocyclic structures, including those similar to the queried compound, are of interest in the development of radioligands for imaging studies. For example, the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, utilizes heterocyclic derivatives for selective binding, showcasing the application of such compounds in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

Antimicrobial and Antitumor Agents

Heterocyclic compounds have been extensively explored for their potential antimicrobial and antitumor activities. The synthesis and evaluation of novel thienopyrimidine linked rhodanine derivatives, for instance, highlight the antimicrobial potential against various bacterial and fungal strains, indicating the relevance of such compounds in developing new therapeutic agents (Kerru et al., 2019). Similarly, compounds incorporating the pyrazole moiety have been synthesized to evaluate their antitumor activity, demonstrating the broad applicability of heterocyclic compounds in cancer research (Alqasoumi et al., 2009).

Dual Inhibitors of Enzymatic Activity

The design and synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors present another dimension of research applications. These compounds demonstrate potential as antitumor agents, indicating the versatility of heterocyclic compounds in addressing complex biological targets (Gangjee et al., 2009).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds, such as thieno[3,2-d]pyrimidines and their derivatives, is a key area of chemical research. These compounds offer a rich platform for the development of new pharmaceuticals and materials with varied biological activities. The work on synthesizing and evaluating the antimicrobial activity of novel heterocycles incorporating a thiadiazole moiety against cotton leafworm highlights the agricultural applications of such research (Fadda et al., 2017).